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Compound of Interest

Compound Name: 1-Cyclopropylpiperazine

Cat. No.: B079534 Get Quote

An In-depth Technical Guide to 1-Cyclopropylpiperazine

This document provides a comprehensive technical overview of 1-Cyclopropylpiperazine, a

heterocyclic amine used as a key intermediate in organic and pharmaceutical synthesis. The

guide is intended for researchers, scientists, and professionals in the field of drug development

and chemical synthesis.

Core Identifiers and Chemical Structure
1-Cyclopropylpiperazine is a monosubstituted piperazine derivative. Its fundamental

identifiers and structural representations are crucial for its unambiguous identification in

research and regulatory contexts.
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Identifier Value Citation(s)

CAS Number 20327-23-5 [1][2][3]

IUPAC Name 1-cyclopropylpiperazine [1]

Molecular Formula C₇H₁₄N₂ [1][2]

Molecular Weight 126.20 g/mol [1]

Canonical SMILES C1CC1N2CCNCC2 [1]

InChI
InChI=1S/C7H14N2/c1-2-

7(1)9-5-3-8-4-6-9/h7-8H,1-6H2
[1][2]

InChIKey
HNZJIWIXRPBFAN-

UHFFFAOYSA-N
[1][2]

Physicochemical Properties
The physical and chemical properties of 1-Cyclopropylpiperazine are essential for its

handling, storage, and application in chemical reactions.

Property Value Citation(s)

Appearance
Colorless to light yellow clear

liquid
[2][3]

Boiling Point 43 °C at 7 mmHg [2][3]

Density 0.94 g/mL [2][3]

Refractive Index 1.4804 (at 20 °C) [2][3]

pKa (Predicted) 9.23 ± 0.10 [2]

Storage
Keep in a dark place, sealed in

dry, room temperature.
[3]
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Detailed methodologies for the synthesis, purification, and analysis of 1-
Cyclopropylpiperazine are critical for its successful application and characterization.

Synthesis and Purification
A general method for preparing monosubstituted piperazines involves the reaction of a

protected or protonated piperazine with an appropriate reagent. The following protocol is a

representative procedure for the synthesis and subsequent purification of 1-
Cyclopropylpiperazine.

Objective: To synthesize and purify 1-Cyclopropylpiperazine.

Materials:

Piperazine

A suitable cyclopropylating agent (e.g., cyclopropyl bromide)

Base (e.g., Potassium Carbonate)

Solvent (e.g., Acetonitrile)

Silica Gel for column chromatography

Eluent: 3.5 M Ammonia in Methanol (NH₃/MeOH)

Procedure:

Reaction Setup: In a round-bottom flask, dissolve piperazine (1 equivalent) and a base such

as potassium carbonate (2-3 equivalents) in a suitable solvent like acetonitrile.

Addition of Reagent: To the stirred suspension, add the cyclopropylating agent (1 equivalent)

dropwise at room temperature.

Reaction: Heat the mixture to reflux and monitor the reaction progress using Thin-Layer

Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).
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Workup: Once the reaction is complete, cool the mixture to room temperature and filter to

remove the inorganic salts. Concentrate the filtrate under reduced pressure to obtain the

crude product.

Purification: Purify the crude product by column chromatography on silica gel.[3]

Elution: Elute the column with a 3.5 M solution of ammonia in methanol.[3]

Isolation: Collect the pure fractions containing the product and evaporate the solvent under

reduced pressure to yield 1-Cyclopropylpiperazine as a yellow oil.[3]

Analytical Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is a primary technique for

confirming the structure of the synthesized compound.

Spectrum Details: The structure of the product can be confirmed by ¹H NMR spectroscopy.[3]

Solvent: DMSO-d₆

Frequency: 399.9 MHz

Observed Chemical Shifts (δ):

0.25-0.30 ppm (2H, multiplet)

0.35-0.40 ppm (2H, multiplet)

1.54-1.60 ppm (1H, multiplet)

2.43 ppm (4H, triplet)

2.60-2.65 ppm (4H, triplet)

3.30 ppm (1H, singlet)[3]

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is widely used for the analysis of

piperazine-derived drugs and intermediates to confirm identity and purity.[1][4] The compound

is separated on a GC column and subsequently ionized and fragmented in the mass
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spectrometer. The resulting mass spectrum provides a molecular fingerprint, with the molecular

ion peak and characteristic fragmentation patterns confirming the structure.

Biological Activity and Applications
The piperazine scaffold is recognized as a "privileged structure" in drug discovery, appearing in

compounds with a vast array of biological activities, including antimicrobial, anti-depressant,

anti-inflammatory, and anti-cancer effects.[5][6]

1-Cyclopropylpiperazine itself is primarily utilized as a crucial building block and intermediate

in the synthesis of more complex active pharmaceutical ingredients (APIs).[7] A notable

application is its role as a key intermediate in the manufacturing of Olaparib, a PARP inhibitor

used in cancer therapy.[7] The incorporation of the cyclopropylpiperazine moiety can influence

the pharmacokinetic and pharmacodynamic properties of the final drug molecule.[8]

Visualized Experimental Workflow
The following diagram illustrates the general workflow for the synthesis and purification of 1-
Cyclopropylpiperazine.
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Caption: General workflow for the synthesis and characterization of 1-Cyclopropylpiperazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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